Cas no 1251306-83-8 (1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine)
1251306-83-8 structure
Product Name:1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine
CAS No:1251306-83-8
Molecular Formula:C12H25NO
Molecular Weight:199.333003759384
CID:5802431
PubChem ID:62106389
1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine Properties
Names and Identifiers
-
- 1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine
- AKOS011385937
- EN300-1143851
- [1-ethoxy-4-(propan-2-yl)cyclohexyl]methanamine
- 1251306-83-8
-
- InChIKey： AXODOESCKQILEJ-UHFFFAOYSA-N
- Inchi： 1S/C12H25NO/c1-4-14-12(9-13)7-5-11(6-8-12)10(2)3/h10-11H,4-9,13H2,1-3H3
- SMILES： O(CC)C1(CN)CCC(C(C)C)CC1
Computed Properties
- Exact Mass: 199.193614421g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 4
- Monoisotopic Mass: 199.193614421g/mol
- Heavy Atom Count: 14
- Complexity: 160
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 35.2Ų
1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1143851-0.05g |
[1-ethoxy-4-(propan-2-yl)cyclohexyl]methanamine |
1251306-83-8 | 95% | 0.05g |
$647.0 | 2023-10-26 |
1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine Related Literature
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Yilin Wu,Ming Yan,Xinlin Liu,Peng Lv,Jiuyun Cui,Minjia Meng,Jiangdong Dai,Yongsheng Yan,Chunxiang Li Green Chem., 2015,17, 3338-3349
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Jiangdong Dai,Yongli Zou,Zhiping Zhou,Xiaohui Dai,Jianming Pan,Ping Yu,Tianbian Zou,Yongsheng Yan,Chunxiang Li RSC Adv., 2014,4, 1965-1973
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Lapo Luconi,Alexander A. Kissel,Andrea Rossin,Nadiya M. Khamaletdinova,Anton V. Cherkasov,Giulia Tuci,Georgy K. Fukin New J. Chem., 2017,41, 540-551
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Qingyuan Bi,Guoheng Yin,Wenli Zhao Chem. Commun., 2016,52, 14226-14229
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B. M. Soares,A. M. Aguilar,E. R. Silva,M. D. Coutinho-Neto,I. W. Hamley,M. Reza,J. Ruokolainen,W. A. Alves Phys. Chem. Chem. Phys., 2017,19, 1181-1189
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Bruno Landeros-Rivera,Ilich A. Ibarra,Mariana L. Díaz-Ramírez,Rubicelia Vargas,Hugo A. Lara-García,Jorge Garza,Ana Martínez Phys. Chem. Chem. Phys., 2020,22, 7969-7974
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Ali Khayatian,Rouhollah Shakernejad,Suck Won Hong RSC Adv., 2017,7, 32316-32326
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Pritam Ghosh,Guilin Ruan,Natalia Fridman,Galia Maayan Chem. Commun., 2022,58, 9922-9925
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